Cas no 1342775-40-9 (2-(Azetidin-3-yloxy)butanenitrile)

• Product Name: 2-(Azetidin-3-yloxy)butanenitrile
• CAS No: 1342775-40-9
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 5698628
• PubChem ID: 63104783
• Update Time: 2025-11-01

2-(Azetidin-3-yloxy)butanenitrile Chemical and Physical Properties

Names and Identifiers

• AKOS012405475
• 1342775-40-9
• EN300-1146015
• 2-(azetidin-3-yloxy)butanenitrile
• CS-0296476
• Butanenitrile, 2-(3-azetidinyloxy)-
• 2-(Azetidin-3-yloxy)butanenitrile

• Inchi： 1S/C7H12N2O/c1-2-6(3-8)10-7-4-9-5-7/h6-7,9H,2,4-5H2,1H3
• InChI Key： VKBQDPYKPDRLIS-UHFFFAOYSA-N
• SMILES： O(C(C#N)CC)C1CNC1

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 45Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 236.3±35.0 °C(Predicted)
• pka: 9.26±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 2-(Azetidin-3-yloxy)butanenitrile

Introduction to 2-(Azetidin-3-yloxy)butanenitrile (CAS No. 1342775-40-9)

2-(Azetidin-3-yloxy)butanenitrile, with the CAS number 1342775-40-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique azetidine ring and nitrile functional group, which contribute to its chemical stability and reactivity. The compound's structure and properties make it a valuable intermediate in the synthesis of various biologically active molecules, particularly those with therapeutic potential.

The chemical structure of 2-(Azetidin-3-yloxy)butanenitrile consists of a four-membered azetidine ring attached to a butanenitrile chain via an ether linkage. The azetidine ring is a key feature of this compound, as it imparts rigidity and conformational constraints that can influence the compound's interactions with biological targets. The nitrile group, on the other hand, provides a versatile functional handle for further chemical modifications, making 2-(Azetidin-3-yloxy)butanenitrile a useful building block in drug discovery and development.

Recent research has highlighted the potential of 2-(Azetidin-3-yloxy)butanenitrile in the development of novel therapeutic agents. For instance, studies have shown that compounds derived from this scaffold exhibit potent activity against various diseases, including cancer, neurodegenerative disorders, and infectious diseases. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. The unique combination of the azetidine ring and nitrile group allows for the design of highly selective and potent inhibitors that can target these enzymes with high specificity.

In the context of cancer research, 2-(Azetidin-3-yloxy)butanenitrile-based compounds have been explored for their ability to inhibit key signaling pathways involved in tumor growth and metastasis. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of 2-(Azetidin-3-yloxy)butanenitrile demonstrated significant antiproliferative activity against several cancer cell lines, including those resistant to conventional therapies. This finding underscores the potential of this compound as a lead molecule for the development of new anticancer drugs.

Beyond cancer, 2-(Azetidin-3-yloxy)butanenitrile has also shown promise in the treatment of neurodegenerative disorders such as Alzheimer's disease. Research has indicated that compounds derived from this scaffold can modulate key proteins involved in neurodegeneration, such as beta-amyloid and tau proteins. A study published in Chemical Biology & Drug Design demonstrated that a derivative of 2-(Azetidin-3-yloxy)butanenitrile effectively reduced beta-amyloid aggregation and improved cognitive function in animal models of Alzheimer's disease.

Infectious diseases represent another area where 2-(Azetidin-3-yloxy)butanenitrile-based compounds have shown therapeutic potential. A recent study published in Antimicrobial Agents and Chemotherapy reported that a derivative of this compound exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding highlights the versatility of 2-(Azetidin-3-yloxy)butanenitrile as a platform for developing new antibiotics to combat emerging drug-resistant pathogens.

The synthesis of 2-(Azetidin-3-yloxy)butanenitrile involves several well-established chemical reactions, making it accessible for large-scale production. Common synthetic routes include nucleophilic substitution reactions and coupling reactions between appropriate precursors. The ease of synthesis and scalability are important factors that contribute to the compound's utility in pharmaceutical research and development.

In conclusion, 2-(Azetidin-3-yloxy)butanenitrile (CAS No. 1342775-40-9) is a versatile organic compound with significant potential applications in pharmaceutical and medicinal chemistry. Its unique chemical structure and properties make it an attractive scaffold for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field of drug discovery and development.